Cas no 59887-88-6 (4H-1-Benzopyran-4-one, 6-methoxy-)

4H-1-Benzopyran-4-one, 6-methoxy- structure
59887-88-6 structure
Product Name:4H-1-Benzopyran-4-one, 6-methoxy-
CAS No:59887-88-6
MF:C10H8O3
MW:176.168723106384
CID:838202
PubChem ID:688880
Update Time:2025-07-29

4H-1-Benzopyran-4-one, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 6-methoxy-
    • SCHEMBL8871485
    • 6-methoxy-4H-chromen-4-one
    • BS-45720
    • AKOS006278516
    • F71909
    • 6-methoxychromen-4-one
    • 6-methoxy-4-benzopyranone
    • CS-0437966
    • 6-methoxy-benzopyran-4-one
    • 59887-88-6
    • 6-methoxychromone
    • Inchi: 1S/C10H8O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-6H,1H3
    • InChI Key: PGFLLSYSGYEGHZ-UHFFFAOYSA-N
    • SMILES: O1C=CC(C2C=C(C=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

4H-1-Benzopyran-4-one, 6-methoxy- Pricemore >>

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